Cas no 2411201-84-6 (tert-butyl N-{2-[(fluorosulfonyl)oxy]-4-methylphenyl}carbamate)

• Product Name: tert-butyl N-{2-[(fluorosulfonyl)oxy]-4-methylphenyl}carbamate
• CAS No: 2411201-84-6
• MF: C₁₂H₁₆FNO₅S
• MW: 305.322546005249
• CID: 5464321
• Update Time: 2025-06-09

tert-butyl N-{2-[(fluorosulfonyl)oxy]-4-methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• Z3919180438
• tert-butyl N-{2-[(fluorosulfonyl)oxy]-4-methylphenyl}carbamate

• Inchi： 1S/C12H16FNO5S/c1-8-5-6-9(10(7-8)19-20(13,16)17)14-11(15)18-12(2,3)4/h5-7H,1-4H3,(H,14,15)
• InChI Key： HCWKLDBASKFLRG-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=C(C)C=CC=1NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 305.07332195 g/mol
• Monoisotopic Mass: 305.07332195 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 305.32
• XLogP3: 2.9
• Topological Polar Surface Area: 90.1

Additional information on tert-butyl N-{2-[(fluorosulfonyl)oxy]-4-methylphenyl}carbamate

Comprehensive Overview of tert-butyl N-{2-[(fluorosulfonyl)oxy]-4-methylphenyl}carbamate (CAS No. 2411201-84-6)

tert-butyl N-{2-[(fluorosulfonyl)oxy]-4-methylphenyl}carbamate (CAS No. 2411201-84-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and chemical synthesis. This compound, characterized by its unique fluorosulfonyloxy and carbamate functional groups, serves as a versatile intermediate in the development of advanced molecular architectures. Its structural complexity and reactivity make it a valuable asset for researchers exploring novel drug candidates and bioconjugation strategies.

The growing interest in tert-butyl N-{2-[(fluorosulfonyl)oxy]-4-methylphenyl}carbamate aligns with the broader trend of optimizing synthetic pathways for bioactive molecules. In recent years, the demand for high-purity intermediates has surged, driven by advancements in precision medicine and targeted drug delivery systems. This compound's ability to participate in selective cross-coupling reactions and protecting group chemistry positions it as a critical tool for chemists aiming to streamline complex syntheses.

One of the most frequently searched questions related to this compound revolves around its stability under various conditions. Studies indicate that tert-butyl N-{2-[(fluorosulfonyl)oxy]-4-methylphenyl}carbamate exhibits remarkable stability in anhydrous environments, though it may hydrolyze in the presence of moisture. This property underscores the importance of proper storage protocols, such as maintaining inert atmospheres and low temperatures, to preserve its integrity.

Another hot topic in the scientific community is the application of this compound in peptide modification and protein engineering. The fluorosulfonyloxy moiety acts as an efficient leaving group, enabling the introduction of carbamate functionalities into biomolecules. This capability is particularly relevant for researchers developing antibody-drug conjugates (ADCs) and other biopharmaceuticals, where precise functionalization is paramount.

From an industrial perspective, the scalability of tert-butyl N-{2-[(fluorosulfonyl)oxy]-4-methylphenyl}carbamate synthesis is a key consideration. Recent innovations in continuous flow chemistry have demonstrated potential for improving yield and reducing waste in its production. These advancements address the increasing demand for sustainable chemical processes, a priority for both academia and industry.

The compound's role in catalysis and ligand design further expands its utility. For instance, its incorporation into transition metal complexes has shown promise in enhancing catalytic activity for C-C bond formation reactions. This aligns with the broader push toward green chemistry initiatives, where efficient catalysts are essential for minimizing environmental impact.

In summary, tert-butyl N-{2-[(fluorosulfonyl)oxy]-4-methylphenyl}carbamate (CAS No. 2411201-84-6) represents a multifaceted compound with applications spanning drug discovery, bioconjugation, and catalysis. Its unique properties and adaptability to modern synthetic challenges make it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping the future of molecular design and therapeutic development.